Cas no 327079-49-2 (5-amino-N-(4-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide)

• Product Name: 5-amino-N-(4-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide
• CAS No: 327079-49-2
• MF: C₁₇H₂₀ClN₃O₂S
• MW: 365.877601623535
• CID: 843322
• PubChem ID: 3422328
• Update Time: 2025-04-19

5-amino-N-(4-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-AMINO-N-(4-CHLORO-PHENYL)-2-PIPERIDIN-1-YL-BENZENESULFONAMIDE
• 5-amino-N-(4-chlorophenyl)-2-(piperidin-1-yl)benzene-1-sulfonamide
• Z56789365
• 5-Amino-N-(4-chlorophenyl)-2-(piperidin-1-yl)benzenesulfonamide
• SR-01000028969
• 327079-49-2
• HMS2763E16
• 5-Amino-N-(4-chloro-phenyl)-2-piperidin-1-yl-benzenesulfonamide, AldrichCPR
• SMR000370164
• G34396
• J-516744
• AKOS000115422
• EN300-02375
• CS-0218885
• MLS000760077
• 5-amino-N-(4-chlorophenyl)-2-piperidin-1-ylbenzenesulfonamide
• SCHEMBL17774662
• SR-01000028969-1
• CHEMBL1456199

• MDL： MFCD02706863
• Inchi： 1S/C17H20ClN3O2S/c18-13-4-7-15(8-5-13)20-24(22,23)17-12-14(19)6-9-16(17)21-10-2-1-3-11-21/h4-9,12,20H,1-3,10-11,19H2
• InChI Key： XURBEKRBQPXBGF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)NS(C1=CC(=CC=C1N1CCCCC1)N)(=O)=O

Computed Properties

• Exact Mass: 365.0964758g/mol
• Monoisotopic Mass: 365.0964758g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 497
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų